Cas no 921560-23-8 (N-(4-{(2-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-2H-1,3-benzodioxole-5-carboxamide)

• Product Name: N-(4-{(2-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-2H-1,3-benzodioxole-5-carboxamide
• CAS No: 921560-23-8
• MF: C₂₀H₁₇N₃O₄S
• MW: 395.431683301926
• CID: 5805938
• PubChem ID: 18568124
• Update Time: 2025-07-16

N-(4-{(2-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-2H-1,3-benzodioxole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[4-[2-(2-methylanilino)-2-oxoethyl]-1,3-thiazol-2-yl]-1,3-benzodioxole-5-carboxamide
• 921560-23-8
• N-(4-{[(2-methylphenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)-2H-1,3-benzodioxole-5-carboxamide
• F2202-0833
• AKOS024628265
• N-(4-(2-oxo-2-(o-tolylamino)ethyl)thiazol-2-yl)benzo[d][1,3]dioxole-5-carboxamide
• N-(4-{(2-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-2H-1,3-benzodioxole-5-carboxamide

• Inchi： 1S/C20H17N3O4S/c1-12-4-2-3-5-15(12)22-18(24)9-14-10-28-20(21-14)23-19(25)13-6-7-16-17(8-13)27-11-26-16/h2-8,10H,9,11H2,1H3,(H,22,24)(H,21,23,25)
• InChI Key： YAEQFJYLVUJGJJ-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(C(NC3=NC(CC(NC4=CC=CC=C4C)=O)=CS3)=O)C=C2OC1

Computed Properties

• Exact Mass: 395.09397721g/mol
• Monoisotopic Mass: 395.09397721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 578
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 118Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on N-(4-{(2-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-2H-1,3-benzodioxole-5-carboxamide

Introduction to N-(4-{(2-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-2H-1,3-benzodioxole-5-carboxamide and Its CAS No. 921560-23-8

N-(4-{(2-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-2H-1,3-benzodioxole-5-carboxamide is a sophisticated organic compound characterized by its intricate molecular structure and potential pharmaceutical applications. This compound, identified by the CAS number 921560-23-8, has garnered significant attention in the field of medicinal chemistry due to its unique chemical properties and promising biological activities. The molecular framework of this compound integrates several key functional groups, including a thiazole ring, a benzodioxole moiety, and a carbamoyl group, which collectively contribute to its diverse interactions with biological targets.

The significance of this compound lies in its potential to serve as a lead molecule in the development of novel therapeutic agents. The thiazole core is well-documented for its presence in numerous bioactive molecules, often exhibiting antimicrobial, anti-inflammatory, and anticancer properties. In contrast, the benzodioxole scaffold is recognized for its role in central nervous system (CNS) disorders, including anxiety and depression treatments. The combination of these motifs in N-(4-{(2-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-2H-1,3-benzodioxole-5-carboxamide suggests a multifaceted pharmacological profile that warrants further exploration.

In recent years, there has been a surge in research aimed at identifying and optimizing molecules that can modulate complex biological pathways. The structural features of N-(4-{(2-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-2H-1,3-benzodioxole-5-carboxamide make it an attractive candidate for such investigations. Specifically, the presence of the carbamoyl group provides a site for potential hydrogen bonding interactions with biological targets, while the aromatic rings offer opportunities for hydrophobic interactions. These characteristics are crucial for designing molecules with high affinity and selectivity.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to construct the complex core structure efficiently. Techniques such as palladium-catalyzed cross-coupling reactions and multi-step functional group transformations have been pivotal in achieving the desired molecular architecture. The successful synthesis of N-(4-{(2-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-2H-1,3-benzodioxole-5-carboxamide underscores the growing capabilities in medicinal chemistry to tackle challenging synthetic problems.

Evaluation of the pharmacological properties of N-(4-{(2-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-2H-1,3-benzodioxole-5-carboxamide has revealed promising results in preclinical studies. Initial assays have demonstrated activity against various biological targets relevant to human diseases. For instance, the compound has shown inhibitory effects on enzymes implicated in inflammation and cancer progression. Additionally, preliminary data suggest potential interactions with receptors involved in CNS disorders. These findings highlight the therapeutic potential of this molecule and justify its further investigation.

The integration of computational chemistry and high-throughput screening techniques has accelerated the process of identifying promising drug candidates like N-(4-{(2-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-2H-1,3-benzodioxole-5-carboxamide. Molecular docking studies have been particularly useful in predicting binding affinities and understanding molecular interactions at the atomic level. These computational approaches complement traditional experimental methods by providing rapid insights into the binding modes of candidate compounds with their target proteins or enzymes. Such integrative strategies are essential for optimizing lead molecules before advancing them into clinical trials.

The future development of N-(4-{(2-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-2H-1,3-benzodioxole-5-carboxamide will likely involve structural modifications aimed at enhancing its pharmacological properties. Techniques such as structure-based drug design (SBDD) and fragment-based drug discovery (FBDD) will be instrumental in refining the molecular structure for improved efficacy and reduced side effects. Furthermore, exploring novel synthetic routes could facilitate scalable production processes necessary for commercialization.

In conclusion, N-(4-{(2-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-2H-1,3-benzodioxole-5-carboxamide represents a significant advancement in medicinal chemistry with its complex molecular architecture and promising biological activities. The compound's unique combination of functional groups positions it as a valuable candidate for further research into therapeutic interventions for various human diseases. As research continues to uncover new applications for this molecule and similar derivatives, it is expected to play an important role in shaping future pharmaceutical developments.